Cas no 13997-13-2 (Goitrin)
Goitrin structure
Product Name:Goitrin
CAS No:13997-13-2
MF:C5H7NOS
MW:129.180179834366
CID:2080620
PubChem ID:3034683
Update Time:2025-04-21
Goitrin Chemical and Physical Properties
Names and Identifiers
-
- (5S)-5-vinyl-1,3-oxazolidine-2-thione
- (S)-5-Vinyl-oxazolidin-2-thion
- (S)-5-vinyl-oxazolidine-2-thione
- 5-vinyl oxazolidine 2-thione
- 5-vinyl-1,3-oxazolidine-2-thione
- 5-vinyl-2-oxazolidinethione
- 5-vinyloxazolidine-2-thione
- 5-vinyl-oxazolidine-2-thione
- DL-5-vinyloxazolidine-2-thione (goitrin)
- Goitrin
- L-5-Vinyl-2-thiooxazolidone
- DL-Goitrin
- 2-Oxazolidinethione, 5-ethenyl-
- 5-ethenyl-1,3-oxazolidine-2-thione
- 5-Ethenyl-2-oxazolidinethione
- 5-vinyl-2-thiooxazolidone
- (+-)-Goitrin
- 2-Oxazolidinethione, 5-vinyl-, DL-
- 5-vinylthiooxazolidone
- (+/-)-goitrin
- 5-vinyloxazolidinethione
- ( R, S )-Goitrin
- 5-vinyl-2-thiooxazolidinone
- 5-vinyl-2-oxazolidine-2-thione
- HY-N
- GOITRIN, DL-
- GTPL12495
- FV166649
- DTXSID10274235
- ( -)-Goitrin
- LS-13042
- CS-0032210
- SCHEMBL340219
- GOITRIN, (+/-)-
- 5-vinyl-4,5-dihydrooxazol-2-thiol
- 13997-13-2
- (R,S)-Goitrin
- HY-N5056R
- MFCD00015467
- XG181270
- 5-Vinyl-1,3-oxazolidine-2-thione #
- Q5577929
- AC-6038
- CHEMBL508652
- AKOS025402176
- 5-Vinyloxazolidone-2-thione
- 2-OXAZOLIDINETHIONE, 5-VINYL-
- (plusmn)-goitrin
- UNII-O8KVD7J2P5
- s3251
- NS00052048
- 13190-34-6
- DL-Goitrin;5-Vinylthiooxazolidone
- HY-N5056
- O8KVD7J2P5
- CHEBI:183227
- DL-Goitrin (Standard)
- EINECS 236-145-3
- DA-53671
-
- Inchi： 1S/C5H7NOS/c1-2-4-3-6-5(8)7-4/h2,4H,1,3H2,(H,6,8)
- InChI Key： UZQVYLOFLQICCT-UHFFFAOYSA-N
- SMILES： C=CC1OC(=S)NC1
Computed Properties
- Exact Mass: 129.02483502Da
- Monoisotopic Mass: 129.02483502Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 1
- Complexity: 124
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 53.4
Goitrin Related Literature
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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